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Compound of Interest

Compound Name: Tetrachlorosalicylanilide

Cat. No.: B1203695

Essential Safety and Handling Guide for
Tetrachlorosalicylanilide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tetrachlorosalicylanilide. Adherence to these guidelines is critical
for ensuring personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Summary

Tetrachlorosalicylanilide is a hazardous chemical that requires careful handling. It is
classified as acutely toxic if swallowed, a skin irritant, and a cause of serious eye irritation.[1][2]
It may also lead to respiratory irritation.[2] Furthermore, it is recognized as a potent
photosensitizer, capable of causing skin disorders upon exposure to light.[2]

GHS Hazard Classification Summary:
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Hazard Class Category Signal Word Hazard Statement
o H301: Toxic if
Acute Toxicity, Oral Category 3 Danger
swallowed[2]
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation[2]
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation[2]
Specific Target Organ
Toxicity, Single ] H335: May cause
Category 3 Warning

Exposure (Respiratory respiratory irritation[2]

tract irritation)

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize
exposure and ensure safety. The following table summarizes the required PPE for handling

Tetrachlorosalicylanilide.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Use unlined nitrile, neoprene,
or butyl rubber gloves.[3][4]
Avoid leather or fabric gloves.
[5] Ensure sleeves are worn
over gloves when working with

arms below shoulder level.[3]

Eyes

Safety glasses with side

shields or chemical goggles

Chemical goggles are required
when there is a splash hazard.
[3] A face shield may be

necessary for larger quantities

or when splashing is likely.[6]

Body

Laboratory coat or chemical-

resistant coveralls

Alab coat should be worn at a
minimum. For tasks with a
higher risk of contamination,
chemical-resistant coveralls

are recommended.[5][7]

Respiratory

NIOSH/MSHA-approved

respirator

Required if workplace
exposure limits are exceeded
or if there is a risk of inhaling
dust.[8] Work should be
conducted in a well-ventilated
area or under a chemical fume
hood to minimize the need for

respiratory protection.[7][9]

Feet

Closed-toe shoes

Chemical-resistant boots are
recommended when handling
large quantities or in case of

spills.[5]

Operational Plan: Step-by-Step Handling

Procedures

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://agsci.oregonstate.edu/sites/agscid7/files/ag-ed-sci/or_osha_ppe.pdf
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/fact-sheets-other-resources/personal-protective-equipment.html
https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/fact-sheets-other-resources/personal-protective-equipment.html
https://www.sigmaaldrich.com/DE/en/sds/SIAL/71804?userType=undefined
https://www.accustandard.com/prod0009637.html
https://www.sigmaaldrich.com/DE/en/sds/SIAL/71804?userType=undefined
https://www.echemi.com/sds/3345-tetrachlorosalicylanilide-pid_Seven7887.html
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/fact-sheets-other-resources/personal-protective-equipment.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This section outlines the procedural workflow for safely handling Tetrachlorosalicylanilide in a
laboratory setting.

Preparation

Review Safety Data Sheet (SDS)

:

Ensure proper ventilation (fume hood)

:

Don appropriate Personal Protective Equipment (PPE)

Haneling

Weigh and handle solid material carefully to avoid dust generation

:

Keep containers tightly closed when not in use

:

Avoid contact with skin, eyes, and clothing

Post—Handli% & Cleanup

Decontaminate work surfaces

:

Properly label and store waste

:

Doff PPE correctly

:

Wash hands thoroughly
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Figure 1. Workflow for Handling Tetrachlorosalicylanilide.

Experimental Protocol for Safe Handling:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for Tetrachlorosalicylanilide before
beginning any work.[1][7]

o Ensure that a chemical fume hood or other form of local exhaust ventilation is operational
and being used.[7][9]

o Put on all required PPE as outlined in the table above.
e Handling:

o When weighing or transferring the solid, do so in a manner that minimizes the creation of
dust.

o Keep the container of Tetrachlorosalicylanilide tightly closed when not in immediate use.

o Avoid all direct contact with the substance.[9] If contact occurs, follow the first-aid
procedures outlined in the SDS.

o Post-Handling and Cleanup:

[e]

Decontaminate all work surfaces that may have come into contact with the chemical. A
10% bleach solution can be used, followed by a water rinse.[10]

[¢]

Segregate and store all waste materials in clearly labeled, sealed containers for
hazardous waste disposal.

Remove PPE in a manner that avoids self-contamination.

[e]

[e]

Wash hands and any exposed skin thoroughly with soap and water after completing the
work.[7]
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Disposal Plan

The disposal of Tetrachlorosalicylanilide and any contaminated materials must be handled as
hazardous waste in accordance with all local, state, and federal regulations.[7]

Waste Generation

Unused Tetrachlorosalicylanilide Contaminated PPE (gloves, etc.) Contaminated labware (pipettes, etc.)

Waste Collec%on & Storage

\/ \i

Segregate waste into a designated, labeled hazardous waste container

.

Keep container sealed and in a designated secondary containment area|

DisVosal

Arrange for pickup by a licensed hazardous waste disposal company

.

Maintain all disposal records as required

Click to download full resolution via product page

Figure 2. Disposal Workflow for Tetrachlorosalicylanilide Waste.

Disposal Protocol:

+ Waste Segregation:

o Do not mix Tetrachlorosalicylanilide waste with other waste streams.
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o Collect all solid waste, including contaminated gloves, wipes, and disposable labware, in a
designated, leak-proof container.

o Collect any liquid waste containing Tetrachlorosalicylanilide in a separate, compatible,
and clearly labeled container.

o Waste Storage:

o All waste containers must be clearly labeled as "Hazardous Waste" and include the
chemical name "Tetrachlorosalicylanilide".

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

» Final Disposal:
o Disposal must be carried out by a licensed hazardous waste management company.
o Do not dispose of Tetrachlorosalicylanilide down the drain or in regular trash.[11]

o Maintain detailed records of all hazardous waste generated and disposed of, in
accordance with institutional and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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